N-(5-bromo-2-pyridinyl)-2-(3,5-dimethylphenoxy)acetamide

• IUPAC Name: N-(5-bromopyridin-2-yl)-2-(3,5-dimethylphenoxy)acetamide
• InChI: InChI=1S/C15H15BrN2O2/c1-10-5-11(2)7-13(6-10)20-9-15(19)18-14-4-3-12(16)8-17-14/h3-8H,9H2,1-2H3,(H,17,18,19)
• InChI Key: GTIKGXQOKCQYPO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)OCC(=O)NC2=NC=C(C=C2)Br)C
• Molecular Formula: C15H15BrN2O2
• DSSTOX Substance ID: DTXSID70355458
• Molecular Weight: 335.20 g/mol
• CAS RN: 6390-07-4

Description

N-(5-bromo-2-pyridinyl)-2-(3,5-dimethylphenoxy)acetamide, commonly known as BDP-9066, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BDP-9066 is a synthetic compound that is used primarily for research purposes.

Mechanism of Action

The exact mechanism of action of BDP-9066 is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in cellular processes. BDP-9066 has been shown to inhibit the activity of various kinases, which are enzymes that play a crucial role in cell signaling pathways. By inhibiting the activity of these kinases, BDP-9066 may be able to prevent the growth and proliferation of cancer cells.
Biochemical and Physiological Effects
BDP-9066 has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes and proteins, as well as to induce cell death in cancer cells. BDP-9066 has also been shown to have anti-inflammatory effects, which may be beneficial in the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of BDP-9066 for lab experiments is its specificity. BDP-9066 has been shown to selectively inhibit the activity of certain enzymes and proteins, which makes it a useful tool for studying the role of these molecules in cellular processes. However, one of the limitations of BDP-9066 is its cost. BDP-9066 is a synthetic compound that is relatively expensive to produce, which may limit its use in certain research settings.

Future Directions

There are many potential future directions for research involving BDP-9066. One possible direction is to further study its potential use in the treatment of cancer and other diseases. Another direction is to investigate the mechanism of action of BDP-9066 in more detail, in order to better understand how it works and how it can be used as a tool for studying cellular processes. Additionally, future research could focus on developing more cost-effective methods for synthesizing BDP-9066, in order to make it more widely available for research purposes.
Conclusion
In conclusion, BDP-9066 is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. It has been studied for its potential use in the treatment of cancer, inflammation, and other diseases, as well as a tool for studying the role of certain proteins and enzymes in various cellular processes. BDP-9066 has been shown to have various biochemical and physiological effects, and its specificity makes it a useful tool for studying cellular processes. While there are limitations to its use in certain research settings, there are many potential future directions for research involving BDP-9066.

Synthesis Methods

The synthesis of BDP-9066 involves the reaction of 5-bromo-2-pyridinecarboxylic acid with 3,5-dimethylphenol in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting intermediate is then treated with acetyl chloride to form the final product, BDP-9066. The synthesis of BDP-9066 is a multistep process that requires careful attention to detail and expertise in organic chemistry.

Scientific Research Applications

BDP-9066 has been widely used in scientific research due to its potential applications in various fields. It has been studied for its potential use in the treatment of cancer, inflammation, and other diseases. BDP-9066 has also been used as a tool for studying the role of certain proteins and enzymes in various cellular processes.